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Compound of Interest |

2,2,4-Trimethyl-1,2,3,4-
Compound Name:
tetrahydroquinolin-6-ol

CAS No.: 61855-46-7

Cat. No.: B1275004

Get Quote

Introduction: Unveiling the Core Antioxidant
Standard

In the realm of antioxidant research, Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic
acid) stands as a cornerstone molecule.[1] As a water-soluble analog of vitamin E, Trolox has
become an indispensable tool for scientists investigating oxidative stress and its profound
implications in biology and medicine.[1][2][3] Its unique properties have solidified its position as
a benchmark standard in a multitude of antioxidant capacity assays, offering a reliable
reference for the evaluation of novel antioxidant compounds.[1][4] This guide provides an in-
depth exploration of the core physical and chemical characteristics of Trolox, offering
researchers, scientists, and drug development professionals a comprehensive resource for its
effective application.

First synthesized in 1974 by researchers at Hoffmann-La Roche, the primary impetus for
Trolox's creation was the development of a water-soluble derivative of vitamin E (a-tocopherol)
that could be more readily employed in aqueous biological systems.[1] The inherent
hydrophobicity of vitamin E, a potent lipid-soluble antioxidant, limited its experimental utility. By
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substituting the hydrophobic phytyl tail of vitamin E with a carboxyl group, a water-soluble
analog was created, paving the way for its widespread use in various in vitro and cell-based
assays.[1]

Physicochemical Properties: A Quantitative
Overview

The distinct molecular structure of Trolox dictates its physical and chemical behavior. A
comprehensive summary of its key physicochemical properties is presented below.

Property Value Source(s)

6-hydroxy-2,5,7,8-tetramethyl-
IUPAC Name 3,4-dihydrochromene-2- [5]

carboxylic acid

6-hydroxy-2,5,7,8-
Synonyms tetramethylchroman-2- [5][6]

carboxylic acid, Trolox C

CAS Number 53188-07-1 [7]
Molecular Formula C14H1804 [5118]1[9]
Molecular Weight 250.29 g/mol [51181I9]
Appearance White to off-white solid [8]
Melting Point 187-189 °C (decomposes) [7][10]

Soluble in DMSO (up to 25
mg/ml or 100 mM), Ethanol (up
N to 25 mg/ml or 100 mM), and
Solubility ] [10][11][12]
water at alkaline pH. Also
soluble in PBS (pH 7.2) at 3

mg/ml.

Purity >98%
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Chemical Characteristics: The Foundation of
Antioxidant Activity

The antioxidant prowess of Trolox is rooted in its chemical structure, specifically the hydroxyl
group on the chromanol ring. This feature enables Trolox to act as a potent scavenger of free
radicals.[13]

Mechanism of Action: A Dual Role in Radical
Scavenging

Trolox exerts its antioxidant effects through two primary mechanisms: Hydrogen Atom Transfer
(HAT) and Single Electron Transfer (SET).[1]

o Hydrogen Atom Transfer (HAT): In the HAT mechanism, Trolox directly quenches free
radicals by donating a hydrogen atom from its hydroxyl group. This process repairs the
radical and results in the formation of a relatively stable Trolox phenoxyl radical.[1]

» Single Electron Transfer (SET): In the SET mechanism, Trolox donates an electron to a
radical, forming a Trolox radical cation. This cation can then deprotonate to form the more
stable phenoxyl radical.[1]

The ability of Trolox to readily donate a hydrogen atom or an electron is the cornerstone of its
function as a benchmark for antioxidant capacity assays such as the Trolox Equivalent
Antioxidant Capacity (TEAC) assay.[2][4][8]
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Caption: Workflow for determining the aqueous solubility of Trolox.

Protocol for Assessing the Chemical Stability of Trolox
in Solution

This protocol provides a framework for evaluating the stability of a Trolox solution under
specific storage conditions, which is crucial for ensuring the potency of the antioxidant over
time.

Materials:
e Pre-prepared Trolox stock solution in a relevant solvent (e.g., DMSO or PBS)
» High-performance liquid chromatography (HPLC) system with a UV detector

e Appropriate HPLC column (e.g., C18)
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» Mobile phase (e.g., acetonitrile and water with a modifier like formic acid)

¢ Incubators or environmental chambers set to desired storage conditions (e.g., 4°C, -20°C,
room temperature)

 Light-protective containers (e.g., amber vials)
Procedure:

« Initial Analysis (Time Zero): Immediately after preparing the Trolox stock solution, analyze an
aliquot by HPLC to determine the initial concentration and purity. This serves as the baseline.

o Sample Storage: Aliquot the remaining stock solution into multiple vials, ensuring some are
protected from light. Store the vials under the desired experimental conditions (e.g., varying
temperatures).

o Time-Point Analysis: At predetermined time intervals (e.g., 0, 24, 48, 72 hours, 1 week, 1
month), retrieve a vial from each storage condition.

o HPLC Analysis: Analyze the sample by HPLC using the same method as the initial analysis.

o Data Analysis: Compare the peak area of the Trolox peak at each time point to the peak area
at time zero. Calculate the percentage of Trolox remaining. A decrease in the main peak area
and the appearance of new peaks may indicate degradation.

« Stability Determination: The stability of Trolox under each condition is determined by the time
it takes for the concentration to decrease by a certain percentage (e.g., 10%).

Safety and Handling

While Trolox is widely used in research, it is important to handle it with appropriate safety
precautions. Trolox may cause skin and eye irritation. [14][15]lt is also harmful if swallowed.
[14]Therefore, it is recommended to wear personal protective equipment, including gloves,
safety glasses, and a lab coat, when handling the compound. Store Trolox in a cool, dry, and
well-ventilated place, away from strong oxidizing agents. [7]

Conclusion
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Trolox's well-defined physicochemical properties, coupled with its robust antioxidant activity,
have cemented its role as a fundamental tool in oxidative stress research. This guide has
provided a comprehensive overview of its core characteristics, from its molecular structure and
solubility to its mechanism of action and practical experimental protocols. By understanding
these fundamental aspects, researchers can confidently and effectively utilize Trolox to
advance our knowledge of the intricate role of antioxidants in health and disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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